5-[(3-Chloro-4-methoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[(3-chloro-4-methoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C24H17ClN2O4/c1-31-21-13-12-16(15-20(21)25)14-19-22(28)26(17-8-4-2-5-9-17)24(30)27(23(19)29)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key: QRDFHJVQHQIAHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C3=CC=CC=C3)C4=CC=CC=C4)Cl
• Molecular Formula: C24H17ClN2O4
• Molecular Weight: 432.9 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various experimental methods. For this compound, specific information on its physical and chemical properties is not available from the search results.

Scientific Research Applications

Synthesis and Structural Characterization

The preparation of compounds with complex structures often involves strategic synthesis methods. For instance, the facile synthesis of thiophene derivatives, similar in complexity to the specified compound, has been explored for their antimicrobial properties. These compounds are prepared from readily available precursors through reactions that introduce various functional groups, showcasing a methodology that could potentially apply to synthesizing the specified compound (Benneche et al., 2011).

Antimicrobial Applications

Research on compounds with structural features similar to "5-[(3-Chloro-4-methoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione" often investigates their potential as antimicrobial agents. For example, a study on the synthesis of 1,2,4-triazole derivatives revealed that some of these compounds exhibited significant antimicrobial activities. This indicates a potential area of application for the specified compound in developing new antimicrobial agents (Bektaş et al., 2007).

Biofilm Reduction Capabilities

The capacity to reduce biofilm formation is another significant application of chemically synthesized compounds. A study highlighted the effectiveness of certain thiophenones in markedly reducing biofilm formation by marine bacteria, suggesting a similar potential for the specified compound in controlling biofilm-associated infections and marine biofouling (Benneche et al., 2011).

Chemical Reactivity and Polymerization

Compounds with diazinane trione structures may also find applications in the field of polymer chemistry. For instance, studies on nickel(II) and palladium(II) diimine complexes bearing diphenyl aniline moieties, which share some structural similarities with the specified compound, have provided insights into olefin polymerization catalysts. This suggests potential applications in designing catalysts for polymer synthesis (Schmid et al., 2001).